Cas no 125165-31-3 (2,3-O-(1-Methylethylidene)-L-ribose)

2,3-O-(1-Methylethylidene)-L-ribose is a protected derivative of L-ribose, featuring a 1-methylethylidene (isopropylidene) group at the 2,3-positions. This modification enhances stability by shielding the reactive hydroxyl groups, making it particularly useful in synthetic chemistry for selective functionalization. The compound serves as a key intermediate in nucleoside and carbohydrate synthesis, offering controlled reactivity for glycosylation and other transformations. Its chiral purity and defined stereochemistry ensure high selectivity in asymmetric synthesis. The isopropylidene protection also improves solubility in organic solvents, facilitating its use in complex multi-step reactions. This derivative is valuable for researchers developing pharmaceuticals, glycoconjugates, or modified sugars requiring precise structural control.

2,3-O-(1-Methylethylidene)-L-ribose structure

125165-31-3 structure

Product Name:2,3-O-(1-Methylethylidene)-L-ribose

CAS No:125165-31-3

MF:C₈H₁₄O₅

MW:190.193763256073

CID:4669719

Update Time:2025-06-09

2,3-O-(1-Methylethylidene)-L-ribose Chemical and Physical Properties

Names and Identifiers

- 2,3-O-(1-Methylethylidene)-L-ribose
- L-Ribose, 2,3-O-(1-methylethylidene)-
- Inchi： 1S/C8H14O5/c1-8(2)12-6(4-10)7(13-8)5(11)3-9/h4-7,9,11H,3H2,1-2H3/t5-,6+,7-/m0/s1
- InChI Key： QQMGPCNMYKBXNC-XVMARJQXSA-N
- SMILES： O=C[C@@H]1[C@H]([C@H](CO)O)OC(O1)(C)C

Experimental Properties

Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Soluble (110 g/l) (25 º C),

2,3-O-(1-Methylethylidene)-L-ribose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AX46521-50g	2,3-O-Isopropylidene-L-ribofuranose	125165-31-3		50g	$1738.00	2024-04-20
A2B Chem LLC	AX46521-250g	2,3-O-Isopropylidene-L-ribofuranose	125165-31-3		250g	$4488.00	2024-04-20

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Additional information on 2,3-O-(1-Methylethylidene)-L-ribose

Recent Advances in the Study of 2,3-O-(1-Methylethylidene)-L-ribose (CAS: 125165-31-3) in Chemical Biology and Pharmaceutical Research

The compound 2,3-O-(1-Methylethylidene)-L-ribose (CAS: 125165-31-3) has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical biology research. This protected form of L-ribose serves as a crucial intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, exploring its role in drug development, and investigating its biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2,3-O-(1-Methylethylidene)-L-ribose using a novel catalytic system that improved yield and purity. The researchers employed a green chemistry approach, reducing the environmental impact of the synthesis while maintaining high stereoselectivity. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

In pharmaceutical applications, several research groups have utilized 2,3-O-(1-Methylethylidene)-L-ribose as a building block for antiviral and anticancer nucleoside analogs. A recent Nature Communications paper (2024) described its incorporation into novel L-nucleoside derivatives showing potent activity against RNA viruses, with improved metabolic stability compared to D-nucleoside counterparts. The protected ribose moiety was found to be crucial for maintaining the desired pharmacological properties while allowing for selective deprotection during subsequent synthetic steps.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the conformational preferences of 2,3-O-(1-Methylethylidene)-L-ribose and its derivatives. These findings, published in ACS Chemical Biology (2023), have important implications for understanding how this scaffold interacts with biological targets, particularly viral polymerases and cellular enzymes involved in nucleotide metabolism.

The compound has also shown promise in the development of mRNA vaccine adjuvants, as reported in a 2024 Science Translational Medicine article. Researchers found that derivatives of 2,3-O-(1-Methylethylidene)-L-ribose could modulate immune responses when incorporated into lipid nanoparticles, potentially enhancing vaccine efficacy while reducing side effects.

Future research directions include exploring the use of 2,3-O-(1-Methylethylidene)-L-ribose in the synthesis of novel glycoconjugates and investigating its potential as a chiral auxiliary in asymmetric synthesis. The compound's versatility and the growing understanding of its properties position it as a valuable tool in both drug discovery and chemical biology research.